Cas no 2680870-22-6 (2-(Furan-3-yl)-4-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid)

• Product Name: 2-(Furan-3-yl)-4-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid
• CAS No: 2680870-22-6
• MF: C₁₁H₆F₃N₃O₄
• MW: 301.178252696991
• CID: 5635947
• PubChem ID: 165936732
• Update Time: 2025-05-22

2-(Furan-3-yl)-4-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290362
• 2680870-22-6
• 2-(furan-3-yl)-4-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid
• 2-(Furan-3-yl)-4-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid

• Inchi： 1S/C11H6F3N3O4/c12-11(13,14)10(20)17-8-6(9(18)19)3-15-7(16-8)5-1-2-21-4-5/h1-4H,(H,18,19)(H,15,16,17,20)
• InChI Key： LUOHYHREHBJULJ-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(C(=O)O)=CN=C(C2=COC=C2)N=1)=O)(F)F

Computed Properties

• Exact Mass: 301.03104017g/mol
• Monoisotopic Mass: 301.03104017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(Furan-3-yl)-4-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid

2-(Furan-3-yl)-4-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid

2-(Furan-3-yl)-4-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid is a highly specialized organic compound with the CAS number 2680870-22-6. This compound belongs to the class of pyrimidine derivatives, which are widely studied in medicinal chemistry due to their potential in drug discovery. The molecule features a furan ring, a trifluoroacetamido group, and a pyrimidine ring with a carboxylic acid substituent, making it a unique structure with diverse functional groups that can be exploited for various biological activities.

The furan ring in the molecule contributes to its aromaticity and can enhance the compound's stability and bioavailability. The trifluoroacetamido group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and potentially enhance its binding affinity to target proteins. The pyrimidine ring is a common scaffold in many bioactive compounds, including antiviral agents and anticancer drugs. The carboxylic acid group at position 5 of the pyrimidine ring adds acidity and can participate in hydrogen bonding, further enhancing the compound's interactions with biological targets.

Recent studies have highlighted the potential of pyrimidine derivatives as inhibitors of various enzymes and receptors. For instance, researchers have explored the ability of this compound to inhibit kinases, which are key players in cellular signaling pathways. The presence of the furan ring and the trifluoroacetamido group has been shown to improve the selectivity and potency of such inhibitors. Additionally, the carboxylic acid group can serve as a site for further chemical modifications, enabling the creation of prodrugs or conjugates with improved pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensations, and acetylations. The construction of the pyrimidine ring typically involves cyclization reactions under specific conditions to ensure high yields and purity. The introduction of the furan ring and the trifluoroacetamido group requires careful optimization to avoid side reactions and ensure the desired stereochemistry.

From an applications perspective, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate key biological targets makes it a candidate for treating diseases such as cancer, inflammation, and viral infections. Researchers have also investigated its potential as a building block for more complex molecules with enhanced bioactivity.

In conclusion, 2-(Furan-3-yl)-4-(2,2,2-trifluoroacetamido)pyrimidine-5-carboxylic acid is a versatile compound with significant potential in medicinal chemistry. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery.